Cas no 16890-71-4 (N-methylethanebis(thioamide))

• Product Name: N-methylethanebis(thioamide)
• CAS No: 16890-71-4
• MF: C₃H₆N₂S₂
• MW: 134.223137378693
• CID: 1350189
• PubChem ID: 5366361
• Update Time: 2025-04-20

N-methylethanebis(thioamide) Chemical and Physical Properties

Names and Identifiers

• N-methylethanebis(thioamide)
• ethanebis(thioamide), N~1~-methyl-
• N-Methyldithioxamide
• AKOS006339546
• N-Methyldithiooxamide
• Oxamide, methyldithio-
• Ethanedithioamide, methyl-
• HEWGXDPYVWSZID-UHFFFAOYSA-N
• SCHEMBL3057941
• N'-methylethanedithioamide
• 16890-71-4
• N'-methylethanediimidothioic acid

• Inchi： 1S/C3H6N2S2/c1-5-3(7)2(4)6/h1H3,(H2,4,6)(H,5,7)
• InChI Key： HEWGXDPYVWSZID-UHFFFAOYSA-N
• SMILES： S=C(C(N)=S)NC

Computed Properties

• Exact Mass: 133.99738
• Monoisotopic Mass: 133.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 215.8°C at 760 mmHg
• Flash Point: 84.3°C
• Refractive Index: 1.672
• PSA: 38.05